![molecular formula C10H8ClNS B186204 4-(4-Chlorophenyl)-2-methylthiazole CAS No. 24840-75-3](/img/structure/B186204.png)
4-(4-Chlorophenyl)-2-methylthiazole
Overview
Description
The compound “4-(4-Chlorophenyl)-2-methylthiazole” is a type of organic compound that contains a thiazole ring, which is a ring structure consisting of two carbon atoms, one nitrogen atom, and one sulfur atom . The “4-Chlorophenyl” part of the molecule indicates the presence of a phenyl group (a ring of 6 carbon atoms, akin to benzene) with a chlorine atom attached to the fourth carbon in the ring .
Molecular Structure Analysis
The molecular structure of “this compound” would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and computational methods . These techniques allow for the determination of the positions of atoms within the molecule and the nature of the bonds between them .Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the specific conditions and reagents used. Thiazole compounds can undergo a variety of reactions, including electrophilic substitution and nucleophilic addition .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be determined by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .Scientific Research Applications
Corrosion Inhibition: A study investigated the use of 4-(4-Chlorophenyl)-2-methylthiazole derivatives for corrosion inhibition of mild steel in acidic media. These derivatives exhibited high inhibition efficiencies, suggesting their potential as corrosion inhibitors in industrial applications (Lagrenée et al., 2002).
Antimicrobial Activity: Some derivatives of this compound have been synthesized and evaluated for antimicrobial activity. These compounds showed moderate to good antimicrobial activity, indicating their potential use in developing new antimicrobial agents (Babu et al., 2016).
Inhibition of IL-6 Secretion and Bone Weight Loss: A study found that this compound derivatives can inhibit interleukin-6 secretion in osteoblastic cells and suppress bone weight loss in ovariectomized mice. This suggests their potential application in treating osteoporosis (Yamaguchi et al., 1999).
Lipase and α-Glucosidase Inhibition: Certain derivatives of this compound have been shown to inhibit lipase and α-glucosidase activities, which could be relevant in the development of treatments for conditions like obesity and diabetes (Bekircan et al., 2015).
Human Dihydroorotate Dehydrogenase Inhibition: Research has been conducted on this compound derivatives as inhibitors of human dihydroorotate dehydrogenase, which is significant for developing treatments for diseases like rheumatoid arthritis and cancer (Gong et al., 2017).
Anticancer Activity: Some novel this compound derivatives have shown promising antiproliferative activity against various cancer cell lines, highlighting their potential as anticancer agents (Ma et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(4-chlorophenyl)-2-methyl-1,3-thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNS/c1-7-12-10(6-13-7)8-2-4-9(11)5-3-8/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOCILOSWFFTFNL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60351383 | |
Record name | 4-(4-Chlorophenyl)-2-methylthiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60351383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
24840-75-3 | |
Record name | 4-(4-Chlorophenyl)-2-methylthiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60351383 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(4-chlorophenyl)-2-methyl-1,3-thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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